4H-Pyrrolo[3,2,1-ij]quinoline-1,2-dione

• Molecular Formula: C11H7NO2
• Molecular Weight: 185.18 g/mol
• IUPAC Name: 1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-2,3-dione
• InChI: InChI=1S/C11H7NO2/c13-10-8-5-1-3-7-4-2-6-12(9(7)8)11(10)14/h1-5H,6H2
• InChI Key: WSPNVVPZWSGCRA-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=C3N1C(=O)C(=O)C3=CC=C2

Description

4H-Pyrrolo[3,2,1-ij]quinoline-1,2-dione is a useful research compound. Its molecular formula is C11H7NO2 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-Pyrrolo[3,2,1-ij]quinoline-1,2-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-Pyrrolo[3,2,1-ij]quinoline-1,2-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Generally speaking, the reaction of a 1,2-dihydroquinoline (II) with oxalyl chloride (III) to give a 4-H-pyrrolo[3,2,1-ij]quinolin-1,2-dione (I) is carried out in a dry aprotic solvent by the dropwise addition of a solution of the 1,2-dihydroquinoline in the same solvent to the stirred solution of oxalyl chloride in an inert atmosphere at or near room temperature. Subsequent to the addition the reaction mixture is briefly stirred at ambient temperature and then at gentle reflux to complete the reaction. The solvent is stripped from the reaction mixture at reduced pressure to give a solid residue which on crystallization from a selected solvent or solvent system furnishes the 4-pyrrolo[3,2,1-ij]quinoline-1,2-dione I.